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Compound of Interest

(R)-2-Amino-3-
Compound Name:
cyclobutylpropanoic acid

Cat. No.: B574375

For Researchers, Scientists, and Drug Development Professionals

(R)-2-Amino-3-cyclobutylpropanoic acid is a non-proteinogenic amino acid, specifically an
alanine derivative with a cyclobutyl moiety attached to the beta-carbon. Its unique structural
features make it a compound of interest in the fields of medicinal chemistry and drug discovery
as a potential building block for novel therapeutic agents. This technical guide provides a
summary of the currently available information on its chemical properties, with the caveat that
detailed experimental protocols and comprehensive biological data are not extensively
documented in publicly accessible literature.

Chemical and Physical Properties

(R)-2-Amino-3-cyclobutylpropanoic acid is a white to off-white solid. Key quantitative data
regarding its chemical and physical properties are summarized in the table below.[1][2][3][4]
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Property Value Reference
Molecular Formula C7H13NO:2 [1112114]
Molecular Weight 143.18 g/mol [1112]14]
CAS Number 174266-00-3 [1]
Appearance Solid, White to off-white [1]

Water: 2 mg/mL (requires

Solubility sonication and heating to [1]
60°C)
-20°C for 3 years, 4°C for 2
Storage (Powder) [1]
years
-80°C for 6 months, -20°C for 1
Storage (In Solvent) [1]

month

Synthesis

A specific, detailed experimental protocol for the asymmetric synthesis of (R)-2-Amino-3-
cyclobutylpropanoic acid is not readily available in the surveyed literature. However, general
approaches for the enantioselective synthesis of 3-substituted amino acids often involve
methods such as the alkylation of chiral glycine enolate equivalents or the asymmetric
hydrogenation of dehydroamino acid precursors. The synthesis of related cyclobutyl-containing
amino acids has been explored, suggesting that similar strategies could be adapted for this
specific compound.

Biological Activity and Mechanism of Action

The biological activity of (R)-2-Amino-3-cyclobutylpropanoic acid is not well-characterized in
the public domain. It is broadly classified as an alanine derivative. Amino acid derivatives, as a
class, have been investigated for a wide range of biological activities, including their potential
use as ergogenic supplements that may influence anabolic hormone secretion and provide fuel
during exercise.[1] However, no specific quantitative data (e.g., ICso, Ki, or ECso values) from
biological assays for (R)-2-Amino-3-cyclobutylpropanoic acid have been reported.
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There is currently no information available regarding the specific mechanism of action or any
signaling pathways that (R)-2-Amino-3-cyclobutylpropanoic acid may modulate.

Experimental Protocols

Detailed experimental protocols for biological assays involving (R)-2-Amino-3-
cyclobutylpropanoic acid are not available in the reviewed literature. For researchers
interested in evaluating the biological activity of this compound, standard assays relevant to the
anticipated target could be employed. For example, if investigating its potential as a
neurotransmitter modulator, one might consider radioligand binding assays with various
neurotransmitter receptors or functional assays measuring downstream signaling events.

Conclusion

(R)-2-Amino-3-cyclobutylpropanoic acid represents a chemical entity with potential for
further exploration in drug discovery and development. Its cyclobutyl moiety offers a unique
three-dimensional structure that may confer interesting pharmacological properties. However, a
comprehensive understanding of its biological effects is hampered by the current lack of
detailed experimental data. Further research is required to elucidate its synthesis, biological
activity, and mechanism of action to fully assess its therapeutic potential.

Visualizations

As there is no available information on signaling pathways or detailed experimental workflows
for (R)-2-Amino-3-cyclobutylpropanoic acid, diagrams cannot be generated at this time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [(R)-2-Amino-3-cyclobutylpropanoic Acid: A Technical
Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b574375#alanine-derivative-r-2-amino-3-
cyclobutylpropanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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